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Compound of Interest

Compound Name: Acifluorfen-methyl

Cat. No.: B165782 Get Quote

Essential Safety and Handling Guide for
Acifluorfen-Methyl
This guide provides immediate and essential safety protocols for laboratory professionals

handling Acifluorfen-methyl. It outlines critical personal protective equipment (PPE),

operational procedures, and disposal plans to ensure the safe management of this chemical in

a research environment.

Acifluorfen-methyl and its sodium salt are herbicides that require careful handling due to their

potential health hazards. Acifluorfen is classified as a probable human carcinogen by the U.S.

Environmental Protection Agency (EPA) and can cause serious eye irritation and skin irritation.

[1][2] Adherence to the following guidelines is crucial for minimizing exposure and ensuring a

safe laboratory environment.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is fundamental to mitigating the risks associated with

Acifluorfen-methyl. The following table summarizes the recommended PPE for handling this

compound.
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PPE Category Item Specifications

Eye and Face Protection
Chemical Splash Goggles and

Face Shield

Goggles should be worn to

protect against splashes. A

face shield should be worn

over goggles when there is a

significant risk of splashing.[3]

[4]

Hand Protection Chemical-Resistant Gloves

Handle with gloves. The

specific material (e.g., nitrile,

neoprene) should be selected

based on the solvent used and

the duration of contact. Always

wash the outside of gloves

before removing them.[5]

Body Protection Protective Clothing

Wear a long-sleeved shirt, long

pants, and consider a

chemical-resistant apron,

especially when handling

concentrates. For extensive

handling, a chemical-resistant

suit may be necessary.

Contaminated clothing should

be removed immediately and

washed separately before

reuse.

Respiratory Protection
NIOSH/MSHA Approved

Respirator

If there is a risk of inhaling

vapors or mists, especially in

poorly ventilated areas, a

NIOSH/MSHA approved

respirator should be used.

Operational Plan for Safe Handling
Following a structured operational plan is essential for minimizing the risk of exposure to

Acifluorfen-methyl.
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1. Preparation and Engineering Controls:

Ensure that an eyewash station and a safety shower are readily accessible and in good

working order.

Work in a well-ventilated area. The use of a chemical fume hood is recommended.

Before handling, read and understand the Safety Data Sheet (SDS).

Obtain special instructions before use and do not handle until all safety precautions have

been read and understood.

2. Handling Procedures:

Avoid contact with skin, eyes, and clothing.

Avoid breathing vapors or mists.

Wash hands thoroughly with soap and water after handling and before eating, drinking,

chewing gum, using tobacco, or using the toilet.

Keep the container tightly closed when not in use.

3. Storage:

Store in a cool, dry, and well-ventilated place in the original container.

Store in a locked storage area to prevent unauthorized access.

Do not store below freezing temperatures.

Avoid cross-contamination with other pesticides or fertilizers.

Emergency Procedures
In the event of an exposure or spill, immediate action is critical.

Eye Contact: Immediately hold the eye open and rinse slowly and gently with water for 15-20

minutes. Remove contact lenses, if present, after the first 5 minutes, then continue rinsing
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the eye. Call a poison control center or doctor for treatment advice.

Skin Contact: Take off contaminated clothing immediately. Rinse the skin immediately with

plenty of water for 15-20 minutes. Call a poison control center or doctor for treatment advice.

Ingestion: Call a poison control center or doctor immediately for treatment advice. Have the

person sip a glass of water if able to swallow. Do not induce vomiting unless told to do so by

a poison control center or doctor.

Inhalation: Move the person to fresh air. If the person is not breathing, call for emergency

medical assistance.

Spills: For small spills, absorb the material with an inert absorbent (e.g., sand, vermiculite)

and place it in a sealed container for disposal. For large spills, evacuate the area and contact

your institution's Environmental Health and Safety (EHS) office.

Disposal Plan
Proper disposal of Acifluorfen-methyl waste is crucial to prevent environmental

contamination.

Pesticide Wastes: Pesticide wastes are acutely hazardous. Improper disposal of excess

pesticide, spray mix, or rinsate is a violation of federal law.

Disposal Guidance: If these wastes cannot be disposed of by use according to label

instructions, contact your State Pesticide or Environmental Control Agency, or the Hazardous

Waste representative at the nearest EPA Regional Office for guidance.

Container Disposal: Nonrefillable containers should not be reused. Triple rinse the container

(or equivalent) promptly after emptying. Then offer for recycling or reconditioning, or

puncture and dispose of in a sanitary landfill, or by other procedures approved by state and

local authorities.

Below are diagrams illustrating the workflow for safe handling and emergency response

procedures for Acifluorfen-methyl.
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Caption: Workflow for the safe handling of Acifluorfen-methyl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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